Cas no 646520-29-8 (1,2-Benzenediol, 4-[4-(dipropylamino)butyl]-)

1,2-Benzenediol, 4-[4-(dipropylamino)butyl]- structure
646520-29-8 structure
Product Name:1,2-Benzenediol, 4-[4-(dipropylamino)butyl]-
CAS No:646520-29-8
MF:C16H27NO2
MW:265.391084909439
CID:419727
PubChem ID:71379242
Update Time:2025-04-19

1,2-Benzenediol, 4-[4-(dipropylamino)butyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-[4-(dipropylamino)butyl]-
    • 4-[4-(dipropylamino)butyl]benzene-1,2-diol
    • 646520-29-8
    • DTXSID90801821
    • Inchi: 1S/C16H27NO2/c1-3-10-17(11-4-2)12-6-5-7-14-8-9-15(18)16(19)13-14/h8-9,13,18-19H,3-7,10-12H2,1-2H3
    • InChI Key: CDAYFGVVGXJQCP-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CCCCN(CCC)CCC)O

Computed Properties

  • Exact Mass: 265.20431
  • Monoisotopic Mass: 265.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • PSA: 43.7
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